Cas no 20204-84-6 (2,6-anhydro-1-deoxy-1-nitro-3,4,5-tri-o-acetyl-d-gulitol)

• Product Name: 2,6-anhydro-1-deoxy-1-nitro-3,4,5-tri-o-acetyl-d-gulitol
• CAS No: 20204-84-6
• MF: C₆H₁₁NO₆
• MW: 193.154642343521
• CID: 909249
• PubChem ID: 55254723
• Update Time: 2025-04-19

2,6-anhydro-1-deoxy-1-nitro-3,4,5-tri-o-acetyl-d-gulitol Chemical and Physical Properties

Names and Identifiers

• 2,6-anhydro-1-deoxy-1-nitro-3,4,5-tri-o-acetyl-d-gulitol
• B-D-XYLOPRANOSYL NITROMETHANE
• (2S,3R,4S,5R)-2-(Nitromethyl)tetrahydro-2H-pyran-3,4,5-triol
• 20204-84-6
• B-D-XYLOPYRANOSYL NITROMETHANE
• AKOS006291034
• (2S,3R,4S,5R)-2-(NITROMETHYL)OXANE-3,4,5-TRIOL

• Inchi： 1S/C6H11NO6/c8-3-2-13-4(1-7(11)12)6(10)5(3)9/h3-6,8-10H,1-2H2/t3-,4+,5+,6+/m1/s1
• InChI Key： KYBWIVQIHUYTAA-VANKVMQKSA-N
• SMILES： O1C[C@H]([C@@H]([C@H]([C@@H]1C[N+](=O)[O-])O)O)O

Computed Properties

• Exact Mass: 193.05863707g/mol
• Monoisotopic Mass: 193.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 115.74000
• LogP: -1.73220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides